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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B12278790 Get Quote

For researchers, scientists, and drug development professionals utilizing fluorescence-based

assays, understanding the spectral characteristics of fluorophores is paramount to generating

accurate and reliable data. This guide provides a comprehensive comparison of Cyanine5.5

(Cy5.5) alkyne, a popular near-infrared dye, with other commonly used fluorophores, focusing

on the critical aspect of spectral overlap. Minimizing spectral crosstalk is essential for the

successful design of multiplexing experiments and for obtaining high-quality Förster

Resonance Energy Transfer (FRET) data.

Cyanine5.5 alkyne is a fluorescent dye that absorbs light in the red region of the spectrum and

emits in the near-infrared region. Its alkyne reactive group allows for its convenient

incorporation into various biomolecules via click chemistry. The spectral properties of Cy5.5

alkyne, specifically its excitation and emission maxima, dictate its compatibility with other

fluorophores in multi-color applications.

Spectral Properties of Cyanine5.5 Alkyne and Other
Common Fluorophores
To facilitate the selection of appropriate fluorophores for multiplexing experiments with Cy5.5

alkyne, the following table summarizes the key spectral properties of Cy5.5 alkyne and a

selection of other commonly used fluorescent dyes. The data presented has been compiled

from various sources and represents typical values.
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Fluorophore
Excitation
Maximum (nm)

Emission
Maximum (nm)

Molar
Extinction
Coefficient (ε,
M⁻¹cm⁻¹)

Quantum Yield
(Φ)

Cyanine5.5

alkyne
678 - 684[1][2][3] 694 - 710[1][2][3]

~190,000 -

198,000[2][3]
~0.2[2][3]

Cyanine5 (Cy5) 649 - 651[4][5][6]
667 - 670[4][5][6]

[7]
~250,000[4] ~0.27[4]

Alexa Fluor 647 650[8][9] 665 - 671[8][9] ~239,000[8] ~0.33[8]

Atto 647N
644 - 646[10][11]

[12]

663 - 669[10][11]

[12]
~150,000[11][12] ~0.65[12]

DyLight 650

Spectrally similar

to Alexa Fluor

647[8]

Spectrally similar

to Alexa Fluor

647[8]

N/A N/A

Alexa Fluor 680 679 - 681[5] 702 - 704[5] N/A N/A

Cy5.5 678 695 N/A N/A

IRDye 680RD
Spectrally similar

to Cy5.5

Spectrally similar

to Cy5.5
N/A N/A

Understanding and Quantifying Spectral Overlap
Spectral overlap occurs when the emission spectrum of one fluorophore (the donor) overlaps

with the excitation spectrum of another fluorophore (the acceptor). This can lead to two primary

experimental challenges:

Spectral Bleed-through (Crosstalk): In multiplex fluorescence microscopy or flow cytometry,

the emission from a brighter fluorophore can "bleed" into the detection channel of a dimmer

fluorophore, leading to false-positive signals.

Förster Resonance Energy Transfer (FRET): While undesirable in many multiplexing

applications, significant spectral overlap is a prerequisite for FRET, a powerful technique for

studying molecular interactions.
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To quantitatively assess the potential for spectral overlap, it is crucial to measure the full

excitation and emission spectra of the individual fluorophores under the experimental

conditions to be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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